Cas no 73303-81-8 (Methyl 2-methyl-2-sulfinopropanoate)

• Product Name: Methyl 2-methyl-2-sulfinopropanoate
• CAS No: 73303-81-8
• MF: C₅H₉ClO₃S
• MW: 184.641159772873
• CID: 6058928
• PubChem ID: 12538539
• Update Time: 2025-10-30

Methyl 2-methyl-2-sulfinopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-732342
• methyl 2-methyl-2-sulfinopropanoate
• 73303-81-8
• Methyl 2-methyl-2-sulfinopropanoate

• Inchi： 1S/C5H9ClO3S/c1-5(2,10(6)8)4(7)9-3/h1-3H3
• InChI Key： VTKRLFPJJVWGEG-UHFFFAOYSA-N
• SMILES： ClS(C(C(=O)OC)(C)C)=O

Computed Properties

• Exact Mass: 183.9960930g/mol
• Monoisotopic Mass: 183.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-methyl-2-sulfinopropanoate

Recent Advances in the Application of Methyl 2-methyl-2-sulfinopropanoate (CAS: 73303-81-8) in Chemical Biology and Pharmaceutical Research

Methyl 2-methyl-2-sulfinopropanoate (CAS: 73303-81-8) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique sulfinyl functional group and ester moiety. Recent studies have highlighted its potential in asymmetric synthesis, drug discovery, and bioconjugation strategies. This compound's ability to serve as a chiral auxiliary and its reactivity in nucleophilic addition reactions make it particularly valuable for the development of novel therapeutic agents and chemical probes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of sulfoxide-containing kinase inhibitors. Researchers utilized Methyl 2-methyl-2-sulfinopropanoate as a key intermediate in constructing chiral sulfoxide moieties that significantly enhanced the target selectivity of the inhibitors. The study reported a 40% improvement in binding affinity compared to non-sulfoxide analogs, suggesting the importance of this chemical scaffold in drug design.

In chemical biology applications, a recent Nature Chemical Biology paper (2024) described the use of 73303-81-8 as a precursor for developing activity-based protein profiling (ABPP) probes. The sulfinyl group was shown to form reversible covalent bonds with active site cysteines in target enzymes, enabling selective labeling and identification of novel drug targets. This approach has opened new avenues for target deconvolution in phenotypic screening campaigns.

The compound's stability and solubility profile have also made it attractive for formulation development. A 2023 Pharmaceutical Research article reported on its use as a stabilizer in antibody-drug conjugate (ADC) formulations, where it prevented aggregation and maintained payload integrity under physiological conditions. The study found that formulations containing Methyl 2-methyl-2-sulfinopropanoate showed improved pharmacokinetic profiles in preclinical models.

Recent synthetic methodology developments have expanded the accessibility of 73303-81-8 derivatives. A 2024 Organic Letters publication described a photocatalytic enantioselective synthesis route that achieved >99% ee with excellent yields. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, which is crucial for its application in chiral drug synthesis.

Looking forward, the unique properties of Methyl 2-methyl-2-sulfinopropanoate position it as a valuable tool in emerging areas such as targeted protein degradation and covalent inhibitor design. Ongoing research is exploring its potential in PROTAC development and as a warhead in covalent drug discovery. The compound's dual functionality as both a synthetic intermediate and a bioactive moiety continues to drive innovation across multiple therapeutic areas.